2-bromo-N'-(4-chlorobenzoyl)benzohydrazide

• IUPAC Name: 2-bromo-N'-(4-chlorobenzoyl)benzohydrazide
• InChI: InChI=1S/C14H10BrClN2O2/c15-12-4-2-1-3-11(12)14(20)18-17-13(19)9-5-7-10(16)8-6-9/h1-8H,(H,17,19)(H,18,20)
• InChI Key: JMJAHYAWVPWQOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNC(=O)C2=CC=C(C=C2)Cl)Br
• Molecular Formula: C14H10BrClN2O2
• Molecular Weight: 353.60 g/mol

Description

2-Bromo-N’-(4-chlorobenzoyl)benzohydrazide is a chemical compound with the molecular formula C14H10BrClN2O2 and a molecular weight of 353.6 g/mol . This compound is known for its unique structure, which includes both bromine and chlorine atoms attached to a benzohydrazide core. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-bromo-N’-(4-chlorobenzoyl)benzohydrazide typically involves the reaction of 2-bromobenzohydrazide with 4-chlorobenzoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature and solvent choice, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-N’-(4-chlorobenzoyl)benzohydrazide can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzohydrazides, while oxidation and reduction reactions can produce different oxidized or reduced derivatives.

Scientific Research Applications

2-Bromo-N’-(4-chlorobenzoyl)benzohydrazide has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-bromo-N’-(4-chlorobenzoyl)benzohydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

• 2-Bromo-N’-(4-(4-chlorobenzyl)oxy)benzylidene)benzohydrazide
• 4-Bromo-N’-(3-(4-chlorobenzyl)oxy)benzylidene)benzohydrazide
• 3-Bromo-N’-(4-(4-chlorobenzyl)oxy)benzylidene)benzohydrazide

Comparison: Compared to these similar compounds, 2-bromo-N’-(4-chlorobenzoyl)benzohydrazide is unique due to its specific substitution pattern and the presence of both bromine and chlorine atoms. This unique structure can lead to different chemical reactivity and biological activity, making it a valuable compound for various research applications.